Cas no 1260991-82-9 (N-[(2-chlorophenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-[(2-chlorophenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1260991-82-9
• MF: C₂₁H₁₆ClFN₄O₂
• MW: 410.828746795654
• CID: 5320427
• Update Time: 2025-07-18

N-[(2-chlorophenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• N-[(2-chlorophenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• Inchi： 1S/C21H16ClFN4O2/c22-17-5-2-1-4-15(17)12-24-19(28)13-27-11-3-6-18(27)21-25-20(26-29-21)14-7-9-16(23)10-8-14/h1-11H,12-13H2,(H,24,28)
• InChI Key： YGYFWIDWPMSGIR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CN1C=CC=C1C1ON=C(C2=CC=C(F)C=C2)N=1

Additional information on N-[(2-chlorophenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Comprehensive Analysis of N-[(2-chlorophenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS 1260991-82-9): Structure, Applications, and Research Insights

The compound N-[(2-chlorophenyl)methyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS 1260991-82-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique 1,2,4-oxadiazole and pyrrole moieties make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in neurodegenerative disease therapeutics and anti-inflammatory applications, aligning with current trends in precision medicine.

One of the most searched questions regarding this compound is: "What are the biological targets of CAS 1260991-82-9?" Studies suggest its oxadiazole core interacts with GABA receptors and kinase enzymes, which explains its investigational use in anxiety disorders and metabolic syndrome research. The fluorophenyl substitution enhances its blood-brain barrier permeability, a hot topic in CNS drug development discussions. This property makes it valuable for Alzheimer's disease research, where BBB penetration remains a critical challenge.

From a synthetic chemistry perspective, the 2-chlorobenzyl group in N-[(2-chlorophenyl)methyl] derivatives contributes to improved metabolic stability—a key consideration in modern medicinal chemistry optimization. Computational modeling studies (frequently searched as "molecular docking analysis of 1,2,4-oxadiazole derivatives") reveal this compound's strong binding affinity to protein kinases, particularly those involved in cell proliferation pathways. These findings position it as a potential lead compound for cancer research, though clinical applications remain preclinical.

The acetamide linker in its structure provides conformational flexibility, addressing another trending search query: "How does scaffold flexibility impact drug bioavailability?" This feature enables optimal interaction with both hydrophilic and hydrophobic binding pockets, making it a versatile scaffold for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing selective enzyme inhibitors, especially for phosphodiesterase and histone deacetylase targets—areas of intense focus in epigenetic therapy research.

Analytical characterization of CAS 1260991-82-9 typically involves LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound's fluorine NMR signal at ~-110 ppm serves as a distinctive marker for purity assessment. Stability studies under various pH conditions (a common concern phrased as "pH stability of oxadiazole-containing drugs") demonstrate its robustness in physiological environments, supporting its potential as a drug candidate.

Emerging applications in radiopharmaceuticals have been explored due to the 4-fluorophenyl moiety's potential for ¹⁸F labeling—a technique trending in PET imaging probe development. This aligns with growing interest in theranostic approaches that combine diagnosis and therapy. The compound's photophysical properties (another searched term: "fluorescence of 1,2,4-oxadiazoles") also make it interesting for biomarker development and cellular imaging applications.

Environmental fate studies of similar heterocyclic compounds (often searched as "biodegradation of nitrogen-containing pharmaceuticals") suggest moderate persistence, prompting ongoing research into green chemistry synthesis routes for CAS 1260991-82-9. Recent advances in microwave-assisted synthesis have improved yields while reducing organic solvent use—addressing another hot topic: "sustainable drug manufacturing." These developments position this compound as a case study in eco-friendly pharmaceutical production methodologies.